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Compound of Interest

Compound Name: 4-Mercaptopyridine

Cat. No.: B120698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Mercaptopyridine (4-MPy), a

pyridine derivative containing a thiol group. This document collates its fundamental chemical

properties, experimental methodologies from recent studies, and its application in

electrochemical sensing.

Core Chemical Properties
4-Mercaptopyridine, also known as 4-Pyridinethiol, is an organic compound that is utilized in

various research applications, including as a redox reagent and in the formation of self-

assembled monolayers.[1]

Molecular Formula and Weight

Molecular Formula: C5H5NS[1][2][3][4]

Molecular Weight: 111.16 g/mol [2][4]

Physicochemical Data

A summary of the key physicochemical properties of 4-Mercaptopyridine is presented in the

table below.
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Property Value

Molecular Formula C5H5NS[1][2][3][4]

Molecular Weight 111.16 g/mol [2][4]

Appearance
Light yellow to Brown to Dark green powder to

crystal

Melting Point 182-189 °C[3]

Boiling Point 194.0 ± 13.0 °C (Predicted)[3]

Density 1.161 (estimate)[3]

Purity >95%[1]

Storage Temperature 2-8°C[4]

Experimental Protocols
This section details methodologies from published research, providing a framework for the

application of 4-Mercaptopyridine in experimental settings.

Spectral Characterization of 4-Mercaptopyridine
Aggregates
This protocol is adapted from a study investigating the spectroscopic characteristics of 4-
Mercaptopyridine molecular aggregates in aqueous solutions.[5]

Objective: To prepare 4-Mercaptopyridine solutions and analyze their spectral properties to

understand molecular aggregation.

Materials:

4-Mercaptopyridine (96%)[5]

Methanol[5]

Deionized (DI) water[5]
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Perkin-Elmer Lambda 19 UV-vis-near IR spectrometer[5]

Hitachi F-2500 FL Spectrophotometer[5]

Spectra Pro 2750 Raman spectrometer with an Ar+ laser (514.5 nm)[5]

Procedure:

Solution Preparation: Prepare a 1 mM solution of 4-Mercaptopyridine by dissolving the

powder in both pure methanol and deionized (DI) water separately.[5]

UV-Vis Absorption Spectroscopy:

Use a 1 cm path length cuvette for measurements.[5]

Record the absorption spectra for both the methanol and water solutions using the UV-vis-

near IR spectrometer.[5]

Fluorescence Spectroscopy:

For the methanol solution, use an excitation wavelength of 340 nm.[5]

For the aqueous solution, use an excitation wavelength of 320 nm.[5]

Record the fluorescence spectra using the FL Spectrophotometer.[5]

Raman Spectroscopy:

Investigate the Raman spectra of the solutions using an excitation wavelength of 514.5 nm

from the Ar+ laser.[5]

Electrochemical Detection of Mercury Ions (Hg2+)
This protocol outlines the fabrication and use of a 4-Mercaptopyridine-modified gold electrode

for the sensitive detection of mercury ions, as described in a recent study.[6]

Objective: To construct a 4-MPy-based electrochemical sensor and optimize it for the detection

of Hg2+.
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Materials:

4-Mercaptopyridine (4-MPY)[6]

Gold (Au) electrode[6]

[Fe(CN)6]3−/4− redox probe solution (5 mM)[6]

Solutions with varying concentrations of Hg2+[6]

Instruments for Cyclic Voltammetry (CV) and Electrochemical Impedance Spectroscopy

(EIS)[6]

Procedure:

Electrode Modification:

A bare gold electrode is modified by self-assembly of 4-Mercaptopyridine on its surface

through the formation of a Au-S bond.[6]

Optimization of 4-MPY Concentration:

Prepare a series of 4-MPY solutions with different concentrations.

Modify separate Au electrodes with each concentration.

Measure the current intensity in the substrate solution. The optimal concentration is the

one that yields the maximum current intensity, which was found to be 1 mM.[6]

Electrochemical Measurements:

Characterize the charge transfer properties of the bare Au, 4-MPy/Au, and Hg2+-reacted

4-MPy/Au electrodes using CV and EIS in the presence of the 5 mM [Fe(CN)6]3−/4−

redox probe.[6]

Hg2+ Detection:

Incubate the 4-MPy/Au electrode with solutions of varying Hg2+ concentrations.
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Perform differential pulse voltammetry (DPV) and EIS measurements to detect the

presence and concentration of Hg2+. The sensor has a reported detection range of 0.01

µg/L to 500 µg/L.[6]

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the electrochemical detection of

mercury ions using a 4-Mercaptopyridine modified sensor.
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Sensor Preparation
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Caption: Workflow for Hg2+ detection using a 4-MPY sensor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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